Cas no 2402789-02-8 (rac-(3aR,6aR)-3a-ethynyl-6a-fluoro-octahydrocyclopenta[c]pyrrole)

• Product Name: rac-(3aR,6aR)-3a-ethynyl-6a-fluoro-octahydrocyclopenta[c]pyrrole
• CAS No: 2402789-02-8
• MF: C₉H₁₂FN
• MW: 153.196685791016
• CID: 5842581
• PubChem ID: 145915460
• Update Time: 2025-06-09

rac-(3aR,6aR)-3a-ethynyl-6a-fluoro-octahydrocyclopenta[c]pyrrole Chemical and Physical Properties

Names and Identifiers

• 2402789-02-8
• rac-(3aR,6aR)-3a-ethynyl-6a-fluoro-octahydrocyclopenta[c]pyrrole
• EN300-7466637

• Inchi： 1S/C9H12FN/c1-2-8-4-3-5-9(8,10)7-11-6-8/h1,11H,3-7H2/t8-,9-/m0/s1
• InChI Key： DAFQKHIOZFRVIB-IUCAKERBSA-N
• SMILES： F[C@@]12CNC[C@]1(C#C)CCC2

Computed Properties

• Exact Mass: 153.095377549g/mol
• Monoisotopic Mass: 153.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 12Ų

Additional information on rac-(3aR,6aR)-3a-ethynyl-6a-fluoro-octahydrocyclopenta[c]pyrrole

Comprehensive Overview of rac-(3aR,6aR)-3a-ethynyl-6a-fluoro-octahydrocyclopenta[c]pyrrole (CAS No. 2402789-02-8)

The compound rac-(3aR,6aR)-3a-ethynyl-6a-fluoro-octahydrocyclopenta[c]pyrrole (CAS No. 2402789-02-8) is a structurally unique and highly specialized molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its intricate stereochemistry, characterized by the presence of an ethynyl group and a fluoro substituent within a fused cyclopenta[c]pyrrole framework, makes it a compelling subject for scientists exploring novel bioactive compounds. This article delves into the molecular properties, potential applications, and relevance of this compound in contemporary research, addressing common queries and industry trends.

One of the most frequently searched topics related to rac-(3aR,6aR)-3a-ethynyl-6a-fluoro-octahydrocyclopenta[c]pyrrole revolves around its synthetic pathways and stereoselective modifications. Researchers often inquire about the challenges associated with its synthesis, particularly the introduction of the fluoro group and the ethynyl moiety at specific positions. The compound's octahydrocyclopenta[c]pyrrole core is a key structural motif in many pharmacologically active molecules, which explains its prominence in drug discovery. Recent advancements in asymmetric catalysis and chiral resolution techniques have further amplified interest in this molecule, as they enable the production of enantiomerically pure forms for targeted biological studies.

In the context of drug development, rac-(3aR,6aR)-3a-ethynyl-6a-fluoro-octahydrocyclopenta[c]pyrrole is often discussed alongside small-molecule therapeutics and enzyme inhibitors. Its structural features suggest potential interactions with G-protein-coupled receptors (GPCRs) or kinase enzymes, which are critical targets in treating diseases like cancer and neurological disorders. A trending question among researchers is whether the fluoro substitution enhances the compound's metabolic stability or binding affinity, a topic that aligns with the broader industry focus on fluorinated pharmaceuticals. The inclusion of fluorine in drug design has become a hot topic due to its ability to modulate pharmacokinetic properties.

Another area of interest is the compound's potential role in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies. The ethynyl group, in particular, could serve as a versatile handle for click chemistry applications, enabling the attachment of functional moieties for bioconjugation. This adaptability makes rac-(3aR,6aR)-3a-ethynyl-6a-fluoro-octahydrocyclopenta[c]pyrrole a valuable building block in chemical biology and drug delivery systems. Searches related to PROTACs and degrader technologies have surged in recent years, reflecting the growing demand for innovative therapeutic modalities.

From a computational chemistry perspective, the compound's three-dimensional structure poses intriguing questions about its conformational dynamics and molecular docking behavior. Researchers frequently explore how the cyclopenta[c]pyrrole scaffold influences its interaction with biological targets. Tools like molecular dynamics simulations and quantum mechanical calculations are often employed to predict its reactivity and stability, topics that resonate with the broader scientific community's interest in AI-driven drug discovery.

In summary, rac-(3aR,6aR)-3a-ethynyl-6a-fluoro-octahydrocyclopenta[c]pyrrole (CAS No. 2402789-02-8) represents a fascinating intersection of structural complexity and therapeutic potential. Its relevance to cutting-edge research areas such as fluorinated drug design, PROTACs, and computational chemistry ensures its continued prominence in scientific discourse. As the pharmaceutical industry evolves, this compound is likely to remain a subject of intense study, addressing both fundamental and applied research questions.